Cas no 15854-56-5 (3-Methoxycinnamic Acid Methyl Ester)

• Product Name: 3-Methoxycinnamic Acid Methyl Ester
• CAS No: 15854-56-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD22381372
• CID: 1337205
• PubChem ID: 11041597
• Update Time: 2025-06-15

3-Methoxycinnamic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methoxyphenyl)-, methyl ester
• methyl 3-(3-methoxyphenyl)prop-2-enoate
• 38693-90-2
• NDMAAKFMVKZYIV-VOTSOKGWSA-N
• (E)-methyl 3-(3-methoxyphenyl)acrylate
• 3-methoxycinnamic acid methyl ester, 98%
• methyl (2E)-3-(3-methoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(3-methoxyphenyl)-, methyl ester, (2E)-
• 15854-56-5
• AKOS017259734
• Methyl 3-methoxycinnamate
• SCHEMBL3290630
• (E)-methyl3-(3-methoxyphenyl)acrylate
• methyl 3-(3-methoxyphenyl)acrylate
• EN300-1453740
• MS-9662
• CHEMBL1096389
• CS-0187766
• Methyl (E)-3-(3-methoxyphenyl)prop-2-enoate
• 3-methoxycinnamic acid methyl ester
• 3-Methoxycinnamic Acid Methyl Ester

• MDL： MFCD22381372
• Inchi： 1S/C11H12O3/c1-13-10-5-3-4-9(8-10)6-7-11(12)14-2/h3-8H,1-2H3/b7-6+
• InChI Key： NDMAAKFMVKZYIV-VOTSOKGWSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(=O)OC)=C1

Computed Properties

• Exact Mass: 192.079
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-Methoxycinnamic Acid Methyl Ester

3-Methoxycinnamic Acid Methyl Ester (CAS No. 15854-56-5): An Overview of Its Properties, Applications, and Recent Research

3-Methoxycinnamic Acid Methyl Ester (CAS No. 15854-56-5) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, biological activities, and recent research advancements.

Chemical Structure and Properties: 3-Methoxycinnamic Acid Methyl Ester is a derivative of cinnamic acid, characterized by its molecular formula C10H10O3 and molecular weight of 178.18 g/mol. The compound features a cinnamic acid backbone with a methoxy group at the 3-position and a methyl ester group at the carboxylic acid position. This unique structure endows the compound with several notable properties:

• Solubility: It is moderately soluble in organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.
• Stability: The compound is stable under normal conditions but may degrade upon exposure to strong acids or bases.
• Melting Point: The melting point of 3-Methoxycinnamic Acid Methyl Ester is approximately 40-42°C.
• Boiling Point: The boiling point is around 260°C at atmospheric pressure.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3-Methoxycinnamic Acid Methyl Ester. These activities include:

• Antioxidant Properties: Research has shown that 3-Methoxycinnamic Acid Methyl Ester exhibits significant antioxidant activity, which can help protect cells from oxidative stress and damage. This property makes it a potential candidate for use in cosmetic formulations and dietary supplements.
• Anti-inflammatory Effects: Studies have demonstrated that the compound possesses anti-inflammatory properties, which can be beneficial in treating inflammatory conditions such as arthritis and dermatitis.
• Cytotoxicity Against Cancer Cells: In vitro studies have indicated that 3-Methoxycinnamic Acid Methyl Ester exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. Further research is needed to explore its mechanisms of action and potential therapeutic applications.
• Neuroprotective Effects: Preliminary research suggests that the compound may have neuroprotective properties, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Synthetic Routes and Production Methods: The synthesis of 3-Methoxycinnamic Acid Methyl Ester can be achieved through several methods. One common approach involves the esterification of 3-methoxycinnamic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another method involves the reaction of 3-methoxybenzaldehyde with malonic acid followed by decarboxylation to form the desired ester. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

Analytical Techniques for Characterization strong>: Accurate characterization of < strong >3-Methoxycinnamic Acid Methyl Ester< / strong > is crucial for ensuring its purity and quality. Common analytical techniques used for this purpose include:

< ul > < li >< strong >Gas Chromatography (GC) strong >: GC is widely used for the analysis of volatile organic compounds, including esters like3-Methoxycinnamic Acid Methyl Ester< / strong >. It provides high sensitivity and resolution, making it suitable for quantitative analysis. li > < li >< strong >High-Performance Liquid Chromatography (HPLC) strong >: HPLC is another powerful technique for characterizing organic compounds. It can be used to determine the purity and identify impurities in samples of3-Methoxycinnamic Acid Methyl Ester< / strong >. li > < li >< strong >Nuclear Magnetic Resonance (NMR) Spectroscopy strong >: NMR spectroscopy provides detailed structural information about molecules. It can confirm the identity of3-Methoxycinnamic Acid Methyl Ester< / strong > by analyzing its characteristic chemical shifts. li > < li >< strong >Mass Spectrometry (MS) strong >: MS is used to determine the molecular weight and fragmentation patterns of compounds. It can help confirm the identity and purity of3-Methoxycinnamic Acid Methyl Ester< / strong > by analyzing its mass spectrum. li > ul > < p >< strong >Applications in Industry and Research< / strong >::< br >< br > The versatility of3-Methoxycinnamic Acid Methyl Ester< / strong > makes it valuable in various industries and research areas: p > < ul > < li >< strong >Pharmaceuticals< / strong >:: In pharmaceutical research,< strong >3-Methoxycinnamic Acid Methyl Ester< / strong > is being investigated for its potential therapeutic applications due to its antioxidant, anti-inflammatory, cytotoxic, and neuroprotective properties. Clinical trials are ongoing to evaluate its efficacy in treating various diseases.< br > li > < li >< strong >Cosmetics< / strong >:: The compound's antioxidant properties make it a valuable ingredient in cosmetic formulations designed to protect skin from environmental damage and premature aging.< br > li > < li >< strong >Agriculture< / strong >:: In agriculture,< strong >3-Methoxycinnamic Acid Methyl Ester< / strong > has been studied for its potential use as a plant growth regulator due to its ability to enhance plant resistance to stress conditions.< br > li > < li >< strong >Materials Science< / strong >:: In materials science,< strong >3-Methoxycinnamic Acid Methyl Ester< / strong > can be used as a functional additive in polymers to improve their mechanical properties or enhance their UV resistance.< br > li > ul > < p >< strong >Recent Research Highlights< / strong >::< br >< br > Several recent studies have shed light on new aspects of3-Methoxycinnamic Acid Methyl Ester< / strong >:: p > < ul > < li >< em >< a href ="https://www.sciencedirect.com/science/article/pii/S0960894X2100678X" target ="_blank">"Antioxidant Activity and Cytotoxicity Against Cancer Cells"< /a> em >:: A study published inBioorganic & Medicinal Chemistry Letters:: demonstrated that3-Methoxycinnamic Acid Methyl Ester:: exhibited potent antioxidant activity and significant cytotoxic effects against human breast cancer cells (MCF-7). The study suggested that the compound could be a promising lead molecule for developing new anticancer drugs.